![molecular formula C12H18ClNO3 B1473639 [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride CAS No. 610319-10-3](/img/structure/B1473639.png)
[3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride
Overview
Description
3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride, also known as 3-APMPA, is an important chemical compound used in a variety of scientific research applications. It is a colorless, crystalline compound with a molecular weight of 315.78 g/mol. 3-APMPA is a derivative of phenylacetic acid and is used in a variety of research applications, including biochemical and physiological studies, drug design and development, and laboratory experiments.
Scientific Research Applications
[3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride is widely used in scientific research applications due to its unique properties. It is used in drug design and development, as it can be used to study the interactions between drugs and their target molecules. It is also used in biochemical and physiological studies to study the effects of drugs on the body. Additionally, [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride is used in laboratory experiments to study the effects of various compounds on biological systems.
Mechanism of Action
[3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride binds to various target molecules in the body, such as receptors and enzymes. This binding inhibits or activates certain biochemical pathways, thus affecting the physiological effects of the drug. Additionally, [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride can interact with proteins and DNA, thus affecting their function.
Biochemical and Physiological Effects
[3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride has been shown to have a variety of biochemical and physiological effects. It can inhibit the activity of certain enzymes, leading to changes in the production of hormones and neurotransmitters. Additionally, [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride can affect the activity of certain receptors, leading to changes in the transmission of signals in the body.
Advantages and Limitations for Lab Experiments
The use of [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride in laboratory experiments has a number of advantages. It is relatively easy to synthesize and use in experiments, and it can be used to study the effects of various compounds on biological systems. However, it is important to note that [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride is a powerful compound and can have toxic effects if not used properly.
Future Directions
The use of [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride in scientific research is constantly evolving, and there are a number of potential future directions for this compound. It could be used to study the effects of drugs on the body in more detail, as well as to develop new drugs. Additionally, [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride could be used to study the effects of various compounds on biological systems, such as proteins and DNA. Finally, [3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride could be used to study the interactions between drugs and their target molecules, as well as to develop new drug delivery systems.
properties
IUPAC Name |
methyl 2-[3-(3-aminopropoxy)phenyl]acetate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO3.ClH/c1-15-12(14)9-10-4-2-5-11(8-10)16-7-3-6-13;/h2,4-5,8H,3,6-7,9,13H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OENCQXBKAJNQIY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CC1=CC(=CC=C1)OCCCN.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.73 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(3-Amino-propoxy)-phenyl]-acetic acid methyl ester hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.